Cas no 112466-20-3 (Tricyclo[2.2.1.02,6]heptan-3-amine,N,1-diethyl-, stereoisomer (9CI))

• Product Name: Tricyclo[2.2.1.02,6]heptan-3-amine,N,1-diethyl-, stereoisomer (9CI)
• CAS No: 112466-20-3
• MF: C₁₁H₁₉N
• MW: 165.27526307106
• CID: 129789
• PubChem ID: 11899822
• Update Time: 2025-04-19

Tricyclo[2.2.1.02,6]heptan-3-amine,N,1-diethyl-, stereoisomer (9CI) Chemical and Physical Properties

Names and Identifiers

• Tricyclo[2.2.1.02,6]heptan-3-amine,N,1-diethyl-, stereoisomer (9CI)
• Tricyclo[2.2.1.02,6]heptan-3-amine, N,1-diethyl-, stereoisomer (9CI)
• 112466-20-3
• (1R,2S,3R,4R,6R)-N,1-diethyltricyclo[2.2.1.02,6]heptan-3-amine

• Inchi： 1S/C11H19N/c1-3-11-6-7-5-8(11)9(11)10(7)12-4-2/h7-10,12H,3-6H2,1-2H3/t7-,8-,9-,10-,11-/m1/s1
• InChI Key： JXABZUKPGATLHK-ISUQUUIWSA-N
• SMILES： N(CC)[C@@H]1[C@@H]2C[C@@H]3[C@H]1[C@]3(CC)C2

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 165.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 52.54